Cas no 2248308-39-4 (Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate)

• Product Name: Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate
• CAS No: 2248308-39-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5960398
• PubChem ID: 137939913
• Update Time: 2025-06-08

Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate
• EN300-6508194
• 2248308-39-4

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(17)10-5-7-15(8-6-10)11(16)9-14-4/h10,14H,5-9H2,1-4H3
• InChI Key： WBBNOHKZRYTTCL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCN(C(CNC)=O)CC1)=O

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate

Introduction to Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate (CAS No. 2248308-39-4)

Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate, with the CAS number 2248308-39-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its tert-butyl substituent and the presence of an acetyl group linked to a methylamino moiety, contribute to its unique chemical properties and reactivity.

The piperidine ring is a crucial pharmacophore in many bioactive molecules, influencing their binding affinity and metabolic stability. In the case of Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate, the tert-butyl group enhances the lipophilicity of the molecule, which can be beneficial for membrane permeability and oral bioavailability. Additionally, the acetyl group and methylamino moiety introduce polar functionalities that can interact with biological targets, making this compound a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications to the piperidine core can significantly alter the pharmacological properties of these compounds. For instance, the introduction of electron-withdrawing groups can enhance binding affinity to specific enzymes or receptors, while bulky substituents like the tert-butyl group can improve metabolic stability.

In particular, Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate has been explored in several preclinical studies for its potential therapeutic applications. One area of interest is its role as a precursor in the synthesis of more complex molecules with enhanced biological activity. The structural framework of this compound provides a versatile platform for further chemical modifications, allowing researchers to tailor its properties for specific therapeutic targets.

The synthesis of Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the piperidine ring, followed by functionalization with the acetyl and methylamino groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve selective modifications at specific positions on the molecule.

The chemical stability of Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate under various conditions has also been a subject of investigation. Studies have shown that this compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is crucial for optimizing its use in pharmaceutical formulations and ensuring its efficacy in biological systems.

One of the most exciting aspects of Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate is its potential application in drug discovery. Researchers are exploring its use as an intermediate in the synthesis of small-molecule drugs targeting various diseases. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. Additionally, its structural features make it a suitable candidate for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate are also being studied to understand how it behaves within living systems. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical for determining its suitability as a drug candidate. Preliminary studies suggest that this compound has favorable pharmacokinetic profiles, including good solubility and moderate bioavailability.

In conclusion, Tert-butyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate (CAS No. 2248308-39-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.